Cas no 2680664-74-6 (benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate)

• Product Name: benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate
• CAS No: 2680664-74-6
• MF: C₂₀H₁₇N₃O₆S
• MW: 427.430483579636
• CID: 5620374
• PubChem ID: 165933932
• Update Time: 2025-11-01

benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28304099
• benzyl N-{4-[(4-nitrophenyl)sulfamoyl]phenyl}carbamate
• 2680664-74-6
• benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate

• Inchi： 1S/C20H17N3O6S/c24-20(29-14-15-4-2-1-3-5-15)21-16-8-12-19(13-9-16)30(27,28)22-17-6-10-18(11-7-17)23(25)26/h1-13,22H,14H2,(H,21,24)
• InChI Key： JMRZPGXMTWDXLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 427.08380644g/mol
• Monoisotopic Mass: 427.08380644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 139Ų

Additional information on benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate

Introduction to Benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate (CAS No. 2680664-74-6)

Benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate, with the chemical identifier CAS No. 2680664-74-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule, featuring a benzyl group and a N-{4-(4-nitrophenyl)sulfamoylphenyl} moiety, suggests potential applications in the synthesis of novel therapeutic agents.

The N-{4-(4-nitrophenyl)sulfamoylphenyl} part of the molecule is particularly noteworthy due to its sulfamoyl group, which is known for its role in various biological processes. Sulfamoyl compounds have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the nitro group in the phenyl ring further enhances the pharmacological potential of this compound by influencing its electronic properties and interactions with biological targets.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives as potential drug candidates. These derivatives are valued for their ability to modulate enzyme activity and interact with specific biological pathways. The benzyl carbamate moiety in Benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate adds another layer of complexity, potentially affecting solubility, bioavailability, and metabolic stability. These factors are crucial in determining the compound's efficacy and safety profile in clinical settings.

One of the most compelling aspects of Benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate is its potential as a lead compound for drug discovery. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in diseases such as cancer and inflammation. Preliminary studies have shown that this compound can inhibit the activity of certain enzymes, suggesting its therapeutic potential.

The synthesis of Benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate involves multiple steps, each requiring precise control to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is crucial for moving from laboratory-scale synthesis to industrial production, where cost-effectiveness and reproducibility are paramount.

Another area of interest is the pharmacokinetic behavior of Benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its clinical potential. Studies have begun to investigate these aspects, providing insights into the compound's bioavailability and possible side effects. This information is vital for designing effective dosing regimens and minimizing adverse reactions.

The role of computational chemistry in studying Benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate cannot be overstated. Advanced computational methods allow researchers to predict the molecule's behavior before conducting expensive wet lab experiments. This approach has significantly reduced the time and resources required for drug discovery, enabling faster development of new therapeutic agents.

In conclusion, Benzyl N-{4-(4-nitrophenyl)sulfamoylphenyl}carbamate (CAS No. 2680664-74-6) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structure and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in the development of next-generation therapeutics.